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Compound of Interest

Compound Name: Urbacide

Cat. No.: B1208627 Get Quote

Initial searches for "Urbacide" did not yield information on a specific chemical compound

relevant to laboratory or pharmaceutical settings. Instead, the term "urbicide" refers to the

deliberate destruction of a city. It is highly probable that the intended subject of this inquiry is

Barbicide, a common disinfectant solution used in laboratories, salons, and medical facilities.

This guide will, therefore, focus on the proper disposal procedures for Barbicide, assuming this

is the substance of interest for researchers, scientists, and drug development professionals.

Proper Disposal Procedures for Barbicide
This document provides essential safety and logistical information for the proper disposal of

Barbicide. Adherence to these procedures is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before handling Barbicide concentrate or solutions, it is imperative to be familiar with the

associated hazards and necessary protective measures.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are required when handling the concentrate to

prevent splashes.[1]

Skin Protection: Protective gloves, such as rubber or neoprene, are necessary when

handling the concentrate.[1][2] An impervious apron is also recommended.[2]
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Respiratory Protection: Under normal use conditions with adequate general ventilation,

respiratory protection is not typically required.[1][2][3]

First Aid Measures:

Eye Contact: Immediately flush eyes with water for 15-20 minutes. If contact lenses are

present, remove them after the first 5 minutes and continue rinsing.[1][2]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

soap and water for 15-20 minutes.[2][3]

Ingestion: If swallowed, have the person sip a glass of water if they are able to swallow. Do

not induce vomiting unless instructed to do so by a poison control center or doctor.[1][2]

Seek medical attention.[3]

Inhalation: Move the person to fresh air.[1][3]

Disposal Plans for Barbicide Solutions
The disposal method for Barbicide depends on the volume of the spill or the amount of waste

solution.

Small Spills (less than 1 gallon):

For small quantities of diluted Barbicide solution, the recommended disposal method is to flush

it down the drain with a large amount of water.[2][3]

Large Spills (more than 1 gallon):

For larger spills, containment is the first priority to prevent further spread.

Containment: Prevent further leakage or spillage if it is safe to do so.[1]

Absorption: Absorb the spill using inert materials such as sand, earth, diatomaceous earth,

or vermiculite.[3][4]

Collection: Collect the absorbed material and place it into a properly labeled container for

disposal.[1][4]
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Disposal: Dispose of the waste material at a designated waste disposal facility in accordance

with federal, state, and local regulations.[2][5] This product is not considered a RCRA

Hazardous Waste under Federal Regulations 40 CFR 261.[3]

Quantitative Data Summary
The following tables summarize the key quantitative data for Barbicide based on available

Safety Data Sheets.

Physical and Chemical Properties

Property Value

Appearance Blue liquid[2]

Odor Pleasant odor[2]

pH 10.0 - 11.0[2]

Boiling Point 212°F (100°C)[2]

Flash Point 91°F (Tag Closed Cup)[2]

Specific Gravity 1.00 (H₂O = 1)[2]

Solubility in Water Complete[2]

Hazard Ratings

Rating System Health Hazard Flammability
Physical
Hazard/Instability

NFPA 2 0 0

HMIS 2 0 0

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System.

Ratings are on a scale of 0 (minimal hazard) to 4 (severe hazard).[1]

Experimental Protocols
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While specific experimental protocols for the degradation of Barbicide are not detailed in the

provided safety data sheets, the recommended disposal procedures are based on established

safety and environmental protection principles. The primary active ingredients in Barbicide are

quaternary ammonium compounds, which are cationic surfactants. The disposal methods

provided are standard for this class of chemicals in the specified concentrations.

Visualized Workflows and Logical Relationships
The following diagrams illustrate the decision-making process and procedural workflows for the

proper disposal of Barbicide.
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Barbicide Waste or Spill Identified

Determine Volume

< 1 Gallon (Small Spill)

Small Volume

> 1 Gallon (Large Spill)

Large Volume

Flush down drain with large quantity of water Contain the spill

Absorb with inert material (sand, vermiculite)

Collect absorbed material into a labeled container

Dispose of at a waste disposal facility per regulations
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Personal Protective Equipment (PPE) First Aid Procedures Disposal Actions

Safety Glasses/Goggles Protective Gloves Impervious Apron Eye Contact: Flush with water for 15-20 mins Skin Contact: Wash with soap and water Ingestion: Sip water, do not induce vomiting Inhalation: Move to fresh air Small Spill: Flush to drain Large Spill: Contain, Absorb, Collect, Dispose

Handling Barbicide

In case of
exposure

In case of
exposure

In case of
exposure

In case of
exposure For waste/spill For waste/spill

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1208627?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208627?utm_src=pdf-custom-synthesis
https://barbicide.com/wp-content/uploads/2020/01/Barbicide-TB-SDS-05.01.20192.pdf
http://questar-ny.safeschoolssds.com/document/repo/6cd7fbd9-2522-48b1-bd49-f2926b67b293
https://www.lamarpa.edu/about/college-operations/campus-safety/_documents/msds/cos/110/Barbicide%20Plus.pdf
https://www.myhometurf.com.au/wp-content/uploads/2021/06/Barricade-herbicide-Safety-Sheet.pdf
https://assets.greenbook.net/M116289.pdf
https://www.benchchem.com/product/b1208627#urbacide-proper-disposal-procedures
https://www.benchchem.com/product/b1208627#urbacide-proper-disposal-procedures
https://www.benchchem.com/product/b1208627#urbacide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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